2-(benzo[d][1,3]dioxol-5-yl)-N-((4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-yl)methyl)acetamide

• IUPAC Name: 2-(1,3-benzodioxol-5-yl)-N-[[4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-yl]methyl]acetamide
• InChI: InChI=1S/C16H19N5O4/c1-21(2)15-18-13(19-16(20-15)23-3)8-17-14(22)7-10-4-5-11-12(6-10)25-9-24-11/h4-6H,7-9H2,1-3H3,(H,17,22)
• InChI Key: DGOXCXNWDNRJAI-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC(=NC(=N1)CNC(=O)CC2=CC3=C(C=C2)OCO3)OC
• Molecular Formula: C16H19N5O4
• Molecular Weight: 345.35 g/mol

Description

The compound “2-(benzo[d][1,3]dioxol-5-yl)-N-((4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-yl)methyl)acetamide” is a complex organic molecule. It contains a benzodioxole group, a dimethylamino group, a methoxy group, and a triazine group. The exact properties and applications of this compound would depend on its specific structure and the context in which it is used.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups. The benzodioxole group is a fused ring system, the dimethylamino group could potentially participate in hydrogen bonding, the methoxy group is a common ether, and the triazine group is a nitrogen-containing ring. These groups could all influence the overall structure and properties of the compound.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the various functional groups. For example, the benzodioxole group might undergo electrophilic aromatic substitution reactions, while the dimethylamino group could potentially act as a nucleophile. The triazine ring might also participate in reactions with nucleophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the benzodioxole, dimethylamino, methoxy, and triazine groups could potentially influence its solubility, melting point, boiling point, and other properties.

Scientific Research Applications

Synthetic Chemistry : The compound is involved in the synthesis of novel heterocyclic compounds such as benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone. These synthesized compounds have shown potential as anti-inflammatory and analgesic agents, highlighting the compound's role in medicinal chemistry research (Abu‐Hashem et al., 2020).

Materials Science : The compound has been used in the synthesis of novel nano-structured materials such as ceria (CeO2) from Ce(III)-benzoxazine dimer complexes via thermal decomposition. This application demonstrates its potential in the development of materials with unique properties for technological applications (Veranitisagul et al., 2011).

Biological Studies : The structural motifs of this compound are found in various synthesized analogs which have been explored for their biological activities. For instance, compounds structurally related to 2-(benzo[d][1,3]dioxol-5-yl)-N-((4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-yl)methyl)acetamide have been synthesized and tested for COX-2 (Cyclooxygenase) / 5-LOX (Lipoxygenase) inhibitory activity, indicating potential applications in the study of anti-inflammatory agents (Reddy & Rao, 2008).